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Introduction

p21, also known as p21WAF1/Cip1, is a cyclin-dependent kinase inhibitor (CKI) that plays a

critical role in regulating the cell cycle.[1] As a primary target of the p53 tumor suppressor, p21

can induce cell cycle arrest in response to various stimuli, including DNA damage, allowing

time for DNA repair.[2][3][4] However, depending on its subcellular localization and the cellular

context, p21 can also exhibit anti-apoptotic or oncogenic functions.[5][6]

UC2288 is a novel and selective small-molecule attenuator of p21.[7][8][9] Developed based on

the structure of the multi-kinase inhibitor sorafenib, UC2288 effectively reduces p21 protein

levels.[8][9] Its mechanism involves decreasing p21 mRNA expression through transcriptional

or post-transcriptional regulation, independent of p53 activity, and it has minimal effect on p21

protein stability.[7][8][9][10] Unlike sorafenib, UC2288 does not inhibit Raf kinases.[8][9] Given

its role in sensitizing cancer cells to DNA-damaging agents, monitoring the attenuation of p21

by UC2288 is crucial for cancer research and the development of novel therapeutic strategies.

[11]

This document provides detailed protocols for treating cell lines with UC2288 and subsequently

analyzing p21 protein levels via Western blot.
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UC2288 Mechanism of Action on p21
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Western Blot Workflow for p21 Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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